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Compound of Interest

Compound Name: (16R)-Dihydrositsirikine

Cat. No.: B1631060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(16R)-Dihydrositsirikine is a naturally occurring indole alkaloid found in Catharanthus roseus.

[1] This document provides a detailed overview of its known properties, general experimental

protocols for its isolation and analysis, and a summary of the current landscape of research into

its biological activities.

Core Physicochemical Properties
(16R)-Dihydrositsirikine is a complex heterocyclic molecule. Its key physicochemical

properties are summarized in the table below, providing a foundation for its handling,

formulation, and analysis.
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Property Value Source

CAS Number 6519-26-2 Internal

Molecular Formula C₂₁H₂₈N₂O₃ [1]

Molecular Weight 356.47 g/mol Internal

IUPAC Name

methyl (2R)-2-

[(2S,3R,12bS)-3-ethyl-

1,2,3,4,6,7,12,12b-

octahydroindolo[2,3-

a]quinolizin-2-yl]-3-

hydroxypropanoate

[1]

Melting Point 215 °C Internal

Boiling Point (Predicted) 547.5 ± 45.0 °C Internal

Density (Predicted) 1.24 ± 0.1 g/cm³ Internal

pKa (Predicted) 14.30 ± 0.10 Internal

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and analysis of (16R)-
Dihydrositsirikine are not extensively documented in publicly available literature. However,

based on standard practices for natural product chemistry, the following general methodologies

can be applied.

Isolation from Catharanthus roseus Cell Suspension
Cultures
(16R)-Dihydrositsirikine is biosynthesized in and can be isolated from cell suspension

cultures of Catharanthus roseus.[2] A general workflow for its extraction and purification is

outlined below.
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Cell Culture and Harvest

Extraction

Purification

Final Product

C. roseus cell suspension culture

Harvest of cell biomass

Lyophilization of biomass

Extraction with organic solvent (e.g., methanol)

Crude extract

Solvent-solvent partitioning

Fractionation by column chromatography (e.g., silica gel)

Further purification by preparative HPLC

Isolated (16R)-Dihydrositsirikine

Click to download full resolution via product page

A general workflow for the isolation of (16R)-Dihydrositsirikine.
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Methodology:

Cell Culture: Establish and maintain a cell suspension culture of Catharanthus roseus.

Harvesting: Collect the cell biomass through filtration or centrifugation.

Extraction: The harvested cells are typically lyophilized and then extracted with a polar

organic solvent such as methanol.

Purification: The crude extract is subjected to a series of chromatographic separations. This

may involve initial fractionation using column chromatography with a stationary phase like

silica gel, followed by further purification using preparative High-Performance Liquid

Chromatography (HPLC) to yield the pure compound.

Analytical Methods
High-Performance Liquid Chromatography (HPLC):

HPLC is a standard technique for the analysis and quantification of alkaloids. A general method

for the analysis of (16R)-Dihydrositsirikine would involve:

Column: A C18 reversed-phase column is commonly used for the separation of alkaloids.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is

typically employed.

Detection: UV detection at a wavelength corresponding to the chromophore of the molecule

or mass spectrometry (LC-MS) for more sensitive and specific detection.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy is essential for the structural elucidation of (16R)-Dihydrositsirikine.

¹H NMR: Provides information on the number and chemical environment of protons in the

molecule.

¹³C NMR: Provides information on the carbon skeleton.
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2D NMR (COSY, HSQC, HMBC): These experiments are used to establish the connectivity

between protons and carbons, confirming the structure of the molecule.

The following diagram illustrates a general workflow for the analysis of an isolated sample.

Isolated compound

Purity assessment by HPLC

Structural elucidation by NMR (1H, 13C, 2D)

Mass confirmation by MS

Characterized (16R)-Dihydrositsirikine

Click to download full resolution via product page

Workflow for the analytical characterization of (16R)-Dihydrositsirikine.

Biological Activity and Signaling Pathways
Currently, there is a notable lack of specific data in the scientific literature regarding the

biological activities and mechanisms of action of (16R)-Dihydrositsirikine. While some related

classes of compounds, such as certain dihydropyridines and dihydropyrimidinones, have been

reported to possess antimicrobial and cytotoxic properties, it is crucial to note that (16R)-
Dihydrositsirikine is a structurally distinct and complex indole alkaloid.[3][4][5][6][7] Therefore,

extrapolating the biological activities of these other compound classes to (16R)-
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Dihydrositsirikine would be speculative and scientifically unfounded without direct

experimental evidence.

Further research, including in vitro and in vivo studies, is necessary to determine the

pharmacological profile of (16R)-Dihydrositsirikine.[8] This presents an opportunity for novel

investigations into the potential therapeutic applications of this natural product.

Summary and Future Directions
(16R)-Dihydrositsirikine is a well-characterized natural product in terms of its

physicochemical properties. However, there is a significant gap in the understanding of its

biological effects. This technical guide provides a summary of the existing knowledge and

outlines general methodologies for its isolation and analysis, which can serve as a starting

point for further research. Future studies should focus on screening (16R)-Dihydrositsirikine
for various biological activities to uncover its potential as a lead compound in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(16R)-Dihydrositsirikine (CAS: 6519-26-2): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631060#16r-dihydrositsirikine-cas-number-6519-26-
2-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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